![molecular formula C16H13ClN2O2 B287085 2-(1,2-benzisoxazol-3-yl)-N-(3-chloro-2-methylphenyl)acetamide](/img/structure/B287085.png)
2-(1,2-benzisoxazol-3-yl)-N-(3-chloro-2-methylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,2-benzisoxazol-3-yl)-N-(3-chloro-2-methylphenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly referred to as BCA or BCA-N and is synthesized using specific methods. The purpose of
Mechanism of Action
The mechanism of action of BCA-N is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. BCA-N has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the production of pro-inflammatory mediators. It has also been found to inhibit the activation of nuclear factor-κB (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects
BCA-N has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as IL-1β and TNF-α in animal models of inflammation. BCA-N has also been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. In addition, BCA-N has been found to inhibit the growth of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using BCA-N in lab experiments include its ability to inhibit the production of pro-inflammatory cytokines, its anti-cancer properties, and its low toxicity. However, the limitations of using BCA-N in lab experiments include its limited solubility in water, its potential to interact with other compounds, and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research related to BCA-N. One area of research is the development of more efficient synthesis methods for BCA-N. Another area of research is the investigation of the potential therapeutic applications of BCA-N in various diseases such as cancer, arthritis, and neuropathic pain. Additionally, further studies are needed to fully understand the mechanism of action of BCA-N and to identify potential drug targets for its use in therapeutic interventions.
Conclusion
In conclusion, BCA-N is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It has been found to exhibit various biological activities and has potential applications in the treatment of various diseases. Further research is needed to fully understand the mechanism of action of BCA-N and to identify potential drug targets for its use in therapeutic interventions.
Synthesis Methods
The synthesis of BCA-N involves the reaction of 2-(1,2-benzisoxazol-3-yl)acetic acid with 3-chloro-2-methylphenylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or dimethylformamide (DMF) at room temperature for several hours. The resulting product is then purified using column chromatography to obtain pure BCA-N.
Scientific Research Applications
BCA-N has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and anti-cancer properties. BCA-N has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in vitro and in vivo. It has also been found to suppress the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Properties
Molecular Formula |
C16H13ClN2O2 |
---|---|
Molecular Weight |
300.74 g/mol |
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-(3-chloro-2-methylphenyl)acetamide |
InChI |
InChI=1S/C16H13ClN2O2/c1-10-12(17)6-4-7-13(10)18-16(20)9-14-11-5-2-3-8-15(11)21-19-14/h2-8H,9H2,1H3,(H,18,20) |
InChI Key |
CISSOLZYHHYXRI-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC2=NOC3=CC=CC=C32 |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CC2=NOC3=CC=CC=C32 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.